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Compound of Interest

Compound Name: Hexamethylpropanediamide

Cat. No.: B15475040 Get Quote

It appears there might be some ambiguity in the chemical name

"Hexamethylpropanediamide" as it does not correspond to a standard IUPAC name, and

searches have yielded information for similar but distinct compounds like Hexanediamide

(Adipamide) and Hexanamide.

To ensure the accuracy of the provided technical guide, please clarify the intended chemical

structure or provide a CAS number for "Hexamethylpropanediamide".

In the interim, this guide will present general information regarding the physical and chemical

properties of amides, which would be broadly applicable to a compound like

Hexamethylpropanediamide. Once the specific compound is identified, a more detailed and

accurate data set can be provided.

General Physical and Chemical Properties of
Amides
Amides are a class of organic compounds characterized by a carbonyl group (C=O) bonded to

a nitrogen atom. Their properties are significantly influenced by the structure of the rest of the

molecule (the R groups attached to the carbonyl and nitrogen).

Physical Properties
Amides exhibit a range of physical properties depending on their molecular weight and the

extent of hydrogen bonding.
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Physical State: At room temperature, many simple amides are solids.[1]

Boiling and Melting Points: Amides generally have high boiling and melting points compared

to other organic molecules of similar molecular weight.[2][3] This is due to the strong

intermolecular hydrogen bonding that can occur between the N-H and C=O groups of

adjacent molecules.[2][3][4] Primary amides have higher boiling points than secondary

amides of similar molecular mass because they have more N-H bonds and can form more

extensive hydrogen bond networks.[3] Tertiary amides have the lowest boiling points as they

lack N-H bonds and cannot participate in hydrogen bonding with each other.[3]

Solubility: Lower molecular weight amides are generally soluble in water due to their ability to

form hydrogen bonds with water molecules.[1][2][4] As the size of the hydrocarbon portion of

the amide increases, the nonpolar character dominates, and water solubility decreases.[2][4]

Amides are also soluble in polar organic solvents like ethanol.[1] The solubility can be

influenced by temperature and pH.[1]

Polarity: Amides are polar molecules due to the presence of the electronegative oxygen and

nitrogen atoms in the amide functional group.[2] This polarity contributes to their higher

boiling points and solubility in polar solvents.

Chemical Properties
The chemical reactivity of amides is centered around the amide functional group.

Basicity: Amides are generally neutral or very weak bases. The lone pair of electrons on the

nitrogen atom is delocalized by resonance with the adjacent carbonyl group, making them

less available to accept a proton.[2]

Hydrolysis: Amides can be hydrolyzed back to a carboxylic acid and an amine. This reaction

can be catalyzed by either acid or base and typically requires heating.[5]

Reduction: Amides can be reduced to amines using strong reducing agents like lithium

aluminum hydride (LiAlH₄).[5][6][7]

Dehydration: Primary amides can be dehydrated to form nitriles using a dehydrating agent

such as thionyl chloride (SOCl₂).[5][8]
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Spectroscopic Properties of Amides
Spectroscopic techniques are crucial for the identification and characterization of amides.

Infrared (IR) Spectroscopy: Amides show a characteristic C=O stretching vibration in their IR

spectrum, typically appearing around 1650 cm⁻¹.[2] This is at a lower frequency compared to

ketones and esters due to the resonance effect of the nitrogen atom.[2] Primary and

secondary amides also show N-H stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The chemical shifts of protons attached to the nitrogen atom (N-H) in primary and

secondary amides can vary widely and often appear as broad signals. Protons on the

carbon atoms adjacent to the carbonyl group and the nitrogen atom will have

characteristic chemical shifts.

¹³C NMR: The carbonyl carbon of an amide typically appears in the range of 160-180 ppm

in a ¹³C NMR spectrum.

Experimental Protocols
Detailed experimental protocols for determining the physical and chemical properties of a

specific amide would involve standard laboratory techniques.

Determination of Melting Point
A small, finely powdered sample of the amide is packed into a capillary tube and heated in a

melting point apparatus. The temperature range over which the substance melts is recorded.

This is a fundamental technique for assessing the purity of a solid compound.

Determination of Boiling Point
For liquid amides, the boiling point can be determined by distillation. The temperature at which

the liquid and vapor phases are in equilibrium at a given pressure is recorded.

Solubility Testing
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A small amount of the amide is added to a test tube containing a solvent (e.g., water, ethanol).

The mixture is agitated, and the solubility is observed at room temperature. The effect of

temperature can be assessed by gently heating the mixture.

Infrared (IR) Spectroscopy
An IR spectrum is obtained using an infrared spectrometer. A small amount of the sample is

prepared, either as a thin film, a solution, or a solid dispersion in a suitable medium (e.g., KBr

pellet), and placed in the path of an infrared beam. The resulting spectrum shows the

absorption of infrared radiation at different frequencies, corresponding to the vibrational modes

of the molecule's functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
An NMR spectrum is acquired by dissolving the amide in a suitable deuterated solvent and

placing it in a strong magnetic field within an NMR spectrometer. The sample is irradiated with

radiofrequency pulses, and the resulting signals are detected and processed to generate the

spectrum, which provides detailed information about the molecular structure.

Diagrams
To provide relevant and accurate diagrams using Graphviz, the specific chemical structure and

its associated reaction pathways or experimental workflows are necessary. Once the identity of

"Hexamethylpropanediamide" is clarified, appropriate diagrams will be generated. As a

placeholder, a generalized workflow for the characterization of a novel amide is presented

below.
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General Workflow for Amide Characterization

Synthesis & Purification

Synthesize Amide

Purify Amide
(e.g., Recrystallization, Chromatography)

Melting Point Determination Solubility Testing NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry Hydrolysis Reduction

Click to download full resolution via product page

General workflow for the synthesis and characterization of a new amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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